4-chloro-N-[4-(4-chlorobenzoyl)phenyl]-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C21H19Cl2N3O2
• Molecular Weight: 416.3 g/mol
• IUPAC Name: 4-chloro-N-[4-(4-chlorobenzoyl)phenyl]-2-methyl-5-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C21H19Cl2N3O2/c1-3-4-17-18(23)19(26(2)25-17)21(28)24-16-11-7-14(8-12-16)20(27)13-5-9-15(22)10-6-13/h5-12H,3-4H2,1-2H3,(H,24,28)
• InChI Key: CHMHXYIOAKYHIC-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1Cl)C(=O)NC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)Cl)C

Description

4-chloro-N-[4-(4-chlorobenzoyl)phenyl]-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue. It is a synthetic compound that stimulates the secretion of growth hormone (GH) and insulin-like growth factor-1 (IGF-1) in the body. MK-677 has been used in scientific research for its potential therapeutic applications such as increasing bone density, muscle mass, and improving cognitive function.

Mechanism of Action

4-chloro-N-[4-(4-chlorobenzoyl)phenyl]-1-methyl-3-propyl-1H-pyrazole-5-carboxamide works by stimulating the release of growth hormone-releasing hormone (GHRH) and inhibiting the release of somatostatin. This leads to an increase in the secretion of GH and IGF-1 in the body. GH and IGF-1 play important roles in the regulation of growth, metabolism, and tissue repair.
Biochemical and Physiological Effects:
4-chloro-N-[4-(4-chlorobenzoyl)phenyl]-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to increase lean body mass and decrease fat mass in both healthy and elderly individuals. It has also been shown to increase bone density and improve bone turnover markers in elderly patients with osteoporosis. In addition, 4-chloro-N-[4-(4-chlorobenzoyl)phenyl]-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to improve cognitive function in elderly patients with mild cognitive impairment.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-chloro-N-[4-(4-chlorobenzoyl)phenyl]-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in lab experiments is its ability to stimulate the secretion of GH and IGF-1 without causing significant side effects. However, one of the limitations is that it can be expensive to synthesize and purify.

Future Directions

There are several potential future directions for research on 4-chloro-N-[4-(4-chlorobenzoyl)phenyl]-1-methyl-3-propyl-1H-pyrazole-5-carboxamide. One area of interest is its potential use in the treatment of muscle wasting and cachexia in cancer patients. Another area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Further research is needed to fully understand the therapeutic potential of 4-chloro-N-[4-(4-chlorobenzoyl)phenyl]-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in these areas.

Synthesis Methods

4-chloro-N-[4-(4-chlorobenzoyl)phenyl]-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is synthesized through a series of chemical reactions starting from 2-methyl-4-chloro-5-nitro-pyridine. The synthesis involves the use of various reagents and catalysts such as sodium borohydride, palladium on carbon, and trifluoroacetic acid. The final product is obtained through purification and crystallization processes.

Scientific Research Applications

4-chloro-N-[4-(4-chlorobenzoyl)phenyl]-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to increase bone density and muscle mass in elderly patients with osteoporosis and sarcopenia. It has also been studied for its potential use in the treatment of growth hormone deficiency, obesity, and cognitive impairment.